N-(5-Methoxy-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydrocinnoline-3-carboxamide

• IUPAC Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydrocinnoline-3-carboxamide
• InChI: InChI=1S/C17H16N4O2S/c1-23-11-6-7-15-13(9-11)18-17(24-15)19-16(22)14-8-10-4-2-3-5-12(10)20-21-14/h6-9H,2-5H2,1H3,(H,18,19,22)
• InChI Key: HRAIYAJVPDSSQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)NC(=O)C3=NN=C4CCCCC4=C3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

“N-(5-Methoxy-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydrocinnoline-3-carboxamide” is a complex organic compound. It contains a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and a tetrahydrocinnoline, which is a type of nitrogen-containing ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiazole and tetrahydrocinnoline rings, as well as the methoxy and carboxamide functional groups. These groups could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For example, the presence of the benzothiazole and tetrahydrocinnoline rings in this compound could potentially influence its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific biological target and the context in which the compound is used. Without more information, it’s difficult to speculate on the potential mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used. Without specific information, it’s difficult to provide a detailed analysis of the potential safety and hazards of this compound.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.